![molecular formula C18H18N4O3 B6427577 2-(1,2-benzoxazol-3-yl)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one CAS No. 2034331-52-5](/img/structure/B6427577.png)
2-(1,2-benzoxazol-3-yl)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,2-benzoxazol-3-yl)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one (hereafter referred to as 2-BXPP) is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. It is a small molecule that has been found to possess a range of properties that make it attractive for use in a variety of laboratory experiments. In particular, 2-BXPP has been studied for its ability to act as a ligand for certain proteins, as well as its ability to interact with other molecules in a variety of ways.
Scientific Research Applications
2-BXPP has been studied for its potential applications in a variety of scientific research fields. It has been found to act as a ligand for certain proteins, and has been used to study the structure and function of these proteins. Additionally, 2-BXPP has been used to study the interactions between proteins and other molecules, as well as the effects of various drugs on these interactions. 2-BXPP has also been used to study the structure and function of enzymes, as well as the effects of various drugs on enzyme activity.
Mechanism of Action
The mechanism of action of 2-BXPP is not fully understood. However, it is believed that the compound binds to certain proteins, forming a complex that is able to interact with other molecules. This interaction is thought to be responsible for the effects of 2-BXPP on biochemical and physiological processes. Additionally, 2-BXPP has been found to interact with certain enzymes, which may explain its ability to affect enzyme activity.
Biochemical and Physiological Effects
2-BXPP has been found to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, which may explain its ability to affect the metabolism of certain drugs. Additionally, 2-BXPP has been found to affect the activity of certain proteins, which may explain its ability to affect the structure and function of certain proteins. Finally, 2-BXPP has been found to interact with certain molecules, which may explain its ability to affect the activity of certain proteins and enzymes.
Advantages and Limitations for Lab Experiments
The use of 2-BXPP in laboratory experiments offers a number of advantages. For example, it is a small molecule that is easy to synthesize and store, and it is relatively inexpensive. Additionally, 2-BXPP has been found to interact with a variety of proteins and enzymes, which makes it a useful tool for studying these molecules. However, there are some limitations to the use of 2-BXPP in laboratory experiments. For example, it is not always easy to control the concentration of 2-BXPP in a given experiment, and the compound can interact with other molecules in unpredictable ways. Additionally, the effects of 2-BXPP on biochemical and physiological processes are not always well understood.
Future Directions
The potential future directions for further research on 2-BXPP are numerous. For example, further studies could be conducted to better understand the mechanism of action of the compound and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore the potential applications of 2-BXPP in other scientific research fields, such as drug development and medical research. Finally, further research could be conducted to explore the potential for using 2-BXPP in therapeutic applications, such as the treatment of certain diseases.
Synthesis Methods
2-BXPP can be synthesized using a variety of methods. The most common method is a three-step reaction involving the reaction of 4-hydroxybenzaldehyde with piperidine, followed by the reaction of the resulting product with 1,2-benzoxazol-3-yl chloride, and finally the reaction of the resulting product with pyrimidine-4-yloxy piperidine. This method has been shown to produce a high yield of 2-BXPP with minimal byproducts.
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-1-(3-pyrimidin-4-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c23-18(10-15-14-5-1-2-6-16(14)25-21-15)22-9-3-4-13(11-22)24-17-7-8-19-12-20-17/h1-2,5-8,12-13H,3-4,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBQBMEFOWHWYDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=NOC3=CC=CC=C32)OC4=NC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.